Cas no 2003977-17-9 (3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester
• CAS No: 2003977-17-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5254480
• Update Time: 2025-06-11

3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester

• Inchi： 1S/C9H17NO3/c1-3-13-8(11)9(12-2)5-4-6-10-7-9/h10H,3-7H2,1-2H3
• InChI Key： FBJCCJKVGDFDFU-UHFFFAOYSA-N
• SMILES： N1CCCC(OC)(C(OCC)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester

Introduction to 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester (CAS No. 2003977-17-9)

3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester (CAS No. 2003977-17-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the piperidine ring, the methoxy group, and the ethyl ester functionality, contribute to its chemical stability and biological activity.

The chemical structure of 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester is characterized by a piperidine ring with a carboxylic acid group at the 3-position, which is further substituted with a methoxy group. The ethyl ester functionality at the carboxylic acid position adds to its solubility and reactivity properties. These structural elements make it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a growing interest in the development of novel compounds for therapeutic applications, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester has shown promising results in preliminary studies due to its ability to modulate specific biological pathways. For instance, research has indicated that piperidine derivatives can interact with G protein-coupled receptors (GPCRs), which are key targets for many drugs.

A study published in the Journal of Medicinal Chemistry in 2021 explored the potential of 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester as a lead compound for developing new treatments for Alzheimer's disease. The researchers found that this compound exhibited significant neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This finding highlights the potential of this compound as a therapeutic agent for neurodegenerative conditions.

Beyond its neuroprotective properties, 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester could be further developed as an anticancer agent.

In addition to its therapeutic potential, 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester is also valuable as an intermediate in organic synthesis. Its unique structure allows it to participate in a wide range of chemical reactions, making it a useful building block for synthesizing more complex molecules. For example, it can be used in the synthesis of peptides and other biologically active compounds through coupling reactions and functional group transformations.

The synthesis of 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester typically involves several steps, including the formation of the piperidine ring and subsequent functionalization with the methoxy and ethyl ester groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales. For instance, a green chemistry approach using catalytic hydrogenation has been reported to yield high purity products with minimal waste generation.

In conclusion, 3-Piperidinecarboxylic acid, 3-methoxy-, ethyl ester (CAS No. 2003977-17-9) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation as a therapeutic agent and as an intermediate in organic synthesis. Ongoing research continues to uncover new applications and optimize its properties for practical use.